Cas no 1803852-40-5 (Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester)

Ethyl 2-fluoro-4,5-dimethylbenzoate is a fluorinated aromatic ester derived from benzoic acid, featuring a fluorine substituent at the 2-position and methyl groups at the 4- and 5-positions. This compound is of interest in organic synthesis and pharmaceutical research due to its electron-withdrawing fluorine atom, which can influence reactivity and stability. The ethyl ester group enhances solubility in organic solvents, facilitating its use as an intermediate in cross-coupling reactions or derivatization processes. Its structural features make it suitable for applications in agrochemicals, fragrances, and specialty materials. The compound is typically characterized by NMR and GC-MS for purity verification.
Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester structure
1803852-40-5 structure
Product Name:Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester
CAS No:1803852-40-5
MF:C11H13FO2
MW:196.22
CID:5076251
Update Time:2025-10-29

Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester
    • Ethyl 2-fluoro-4,5-dimethylbenzoate
    • Inchi: 1S/C11H13FO2/c1-4-14-11(13)9-5-7(2)8(3)6-10(9)12/h5-6H,4H2,1-3H3
    • InChI Key: NXIFQQXQWKJQNP-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC(C)=C(C)C=C1F

Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester Pricemore >>

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Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester Related Literature

Additional information on Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester

Benzoic Acid, 2-Fluoro-4,5-Dimethyl-, Ethyl Ester (CAS No: 1803852-40-5)

The compound Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester, with the CAS number 1803852-40-5, is a significant organic compound in the field of chemistry and materials science. This compound belongs to the class of benzoic acid derivatives, which have been extensively studied for their diverse applications in pharmaceuticals, agrochemicals, and advanced materials.

The structure of this compound is characterized by a benzene ring substituted with a fluoro group at the 2-position and two methyl groups at the 4 and 5 positions. The ethyl ester group further enhances its chemical reactivity and functional versatility. Recent studies have highlighted the potential of such substituted benzoic acids in drug design due to their ability to modulate biological pathways effectively.

One of the most promising applications of Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a precursor for constructing complex molecular frameworks with tailored pharmacokinetic properties. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel antibiotics and anticancer agents.

In addition to its role in drug discovery, this compound has also gained attention in the field of polymer science. The ethyl ester group provides excellent compatibility with various polymer matrices, making it a valuable additive for enhancing the mechanical and thermal properties of polymers. Recent advancements in nanotechnology have further expanded its utility as a building block for creating stimuli-responsive materials.

The synthesis of Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester typically involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification processes. These methods have been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production and industrial applications.

From an environmental perspective, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it an eco-friendly alternative to traditional chemical intermediates in various manufacturing processes.

In conclusion, Benzoic acid, 2-fluoro-4,5-dimethyl-, ethyl ester (CAS No: 1803852-40-5) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and compatibility with advanced synthetic techniques continue to drive innovative research and development efforts worldwide.

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